2-Bromoergosine
Description
2-Bromoergosine is a brominated derivative of ergosine, an ergot alkaloid naturally produced by fungi of the genus Claviceps. Ergot alkaloids are known for their complex polycyclic structures and diverse biological activities, particularly in modulating neurotransmitter receptors (e.g., serotonin, dopamine).
Properties
CAS No. |
62064-57-7 |
|---|---|
Molecular Formula |
C30H36BrN5O5 |
Molecular Weight |
626.5 g/mol |
IUPAC Name |
(6aR,9R)-5-bromo-N-[(1S,2S,4R,7S)-2-hydroxy-4-methyl-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
InChI |
InChI=1S/C30H36BrN5O5/c1-15(2)11-22-27(38)35-10-6-9-23(35)30(40)36(22)28(39)29(3,41-30)33-26(37)16-12-18-17-7-5-8-20-24(17)19(25(31)32-20)13-21(18)34(4)14-16/h5,7-8,12,15-16,21-23,32,40H,6,9-11,13-14H2,1-4H3,(H,33,37)/t16-,21-,22+,23+,29-,30+/m1/s1 |
InChI Key |
ZHEPNHAJLHOAGI-YHGLXGIHSA-N |
Isomeric SMILES |
CC(C)C[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C)NC(=O)[C@H]4CN([C@@H]5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O |
Canonical SMILES |
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Br)C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Brominated Compounds
Structural and Functional Group Analysis
The table below compares 2-bromoergosine with three brominated analogs: 2-bromoacetophenone, 5-bromo-2-chlorobenzoic acid, and 2-bromopropanamide.
Key Observations:
Functional Group Diversity: 2-Bromoergosine’s amide and indole moieties distinguish it from simpler brominated aromatics like 2-bromoacetophenone. These groups may enhance its binding affinity to neurological targets compared to ketone-containing analogs . 5-Bromo-2-chlorobenzoic acid’s carboxylic acid and dual halogenation (Br/Cl) confer distinct acidity and reactivity, making it suitable for coupling reactions in agrochemical synthesis, unlike 2-bromoergosine’s alkaloid backbone .
This contrasts with 2-bromoacetophenone, where bromine adjacent to a ketone enhances electrophilicity for nucleophilic substitutions .
2-Bromoacetophenone
- Reactivity : The electron-withdrawing bromine atom activates the ketone for reactions such as Grignard additions or reductions, making it a versatile intermediate in pharmaceutical synthesis .
- Crystallography : Studies on related bromoacetamides (e.g., 2-bromoacetamide) reveal robust hydrogen-bonded networks involving the amide group, suggesting that 2-bromoergosine may exhibit similar crystalline stability .
5-Bromo-2-Chlorobenzoic Acid
- Dual Halogenation : The presence of both Br and Cl substituents enhances lipophilicity, aiding membrane permeability in herbicide formulations. This property is absent in 2-bromoergosine, which likely prioritizes receptor specificity over bioavailability .
2-Bromopropanamide
Contrasting Properties
| Property | 2-Bromoergosine | 2-Bromoacetophenone | 5-Bromo-2-Cl-benzoic acid |
|---|---|---|---|
| Solubility | Low (hydrophobic indole) | Moderate (polar ketone) | High (ionizable COOH) |
| Synthetic Utility | Limited (complex structure) | High (simple reactivity) | Moderate (coupling agent) |
| Biological Target | Neurological receptors | Electrophilic intermediates | Enzymes, herbicides |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
